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Introduction

Bis(2-butoxyethyl) phosphate (BBOEP) is an organophosphate ester that has garnered
significant attention in the scientific community, primarily as a major metabolite of the widely
used flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP).[1] Due to the
extensive use of TBEP in a variety of consumer and industrial products, understanding the
chemical properties, biological fate, and toxicological profile of its metabolites is of paramount
importance for assessing human exposure and potential health risks. This technical guide
provides a comprehensive literature review of Bis(2-butoxyethyl) phosphate, summarizing its
chemical and physical properties, toxicological data, and analytical methodologies.

Chemical and Physical Properties

BBOEP is a colorless liquid with the chemical formula C12H2706P and a molecular weight of
298.316 g/mol .[2] It is structurally characterized by a central phosphate group esterified with
two 2-butoxyethanol chains. While it is primarily known as a metabolite, it is also used in the
production of flame retardants and plasticizers.[2]

Table 1: Physicochemical Properties of Bis(2-butoxyethyl) phosphate
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Property Value Reference
CAS Number 14260-97-0 [2]
Molecular Formula C12H2706P [2]
Molecular Weight 298.316 g/mol [2]
Density 1.089 g/cm3 [2]
Boiling Point 379.7 °C at 760 mmHg [2]
Flash Point 183.4 °C [2]
Vapor Pressure 8.17E-07 mmHg at 25°C [2]
Refractive Index 1.446 [2]
LogP 2.75340 [2]

Synthesis and Manufacturing

While specific, detailed industrial synthesis protocols for Bis(2-butoxyethyl) phosphate are
not readily available in the public domain, its parent compound, Tris(2-butoxyethyl) phosphate
(TBEP), is typically synthesized through the reaction of phosphorus oxychloride with 2-
butoxyethanol.[3] It is plausible that BBOEP could be formed as a byproduct during this
process or through the partial hydrolysis of TBEP.

A general approach to synthesizing similar dialkyl hydrogen phosphates involves the reaction
of the corresponding alcohol with a phosphorylating agent. For instance, a patented method for
preparing bis(2-ethylhexyl) phosphate involves reacting phosphorus oxychloride with 2-
ethylhexanol.[4] A similar principle could be applied for the synthesis of BBOEP.

Metabolism and Toxicokinetics

Bis(2-butoxyethyl) phosphate is a significant metabolite of Tris(2-butoxyethyl) phosphate
(TBEP) in humans.[5] Following oral administration of TBEP to human volunteers, BBOEP was
one of the three metabolites detected in urine.[5] In a study involving children in day-care
centers, BBOEP was detected in approximately 80% of urine samples, with a median
concentration of 0.16 pg/L.[5][6] This indicates widespread exposure to the parent compound,
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TBEP, and its subsequent metabolism to BBOEP. The toxicokinetic data for BBOEP itself is
limited; one human study noted that BBOEP showed several concentration maxima within 25
hours, which prevented the calculation of a clear half-life.[5][6]

Toxicological Profile

The toxicological data specifically for Bis(2-butoxyethyl) phosphate is sparse, with most
studies focusing on the parent compound, TBEP.

Table 2: Toxicological Data for Tris(2-butoxyethyl) phosphate (TBEP) (Parent Compound of
BBOEP)

Test Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg [7]

LD50 Rabbit Dermal > 5000 mg/kg [71[8]

LC50 Rat Inhalation > 6.4 mg/L (4h) [7118]

48-hour LC50 Daphnia magna - 75 mg/L [9]
Pimephales

96-hour LC50 - 16 mg/L 9]
promelas

While direct evidence is lacking for BBOEP, studies on TBEP suggest potential for
hepatotoxicity and carcinogenicity.[10] In vitro studies with TBEP on HepG2 cells showed
induced DNA damage and apoptosis.[10] Furthermore, research on a structurally similar
compound, Bis(2-butoxyethyl) phthalate (BBOP), has indicated that it can interfere with steroid
biosynthesis by down-regulating key pathways.[11] This raises the possibility that BBOEP
could have similar endocrine-disrupting effects, though further investigation is required. A study
has also indicated a potential link between elevated urinary levels of a TBEP metabolite, di-(2-
butoxyethyl) phosphate (DBEP), and endometrial cancer.[12]

Signaling Pathways

The direct impact of Bis(2-butoxyethyl) phosphate on specific signaling pathways has not
been extensively studied. However, research on its parent compound, TBEP, provides some
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insights into potential mechanisms of action. Studies on TBEP have shown effects on steroid
hormone biosynthesis and the potentiation of immune responses.[2] Additionally, research on
various organophosphate esters has implicated the involvement of the EGFR and Hippo
signaling pathways in the proliferation and migration of cancer cells.[13] Given that BBOEP is a
major metabolite, it is plausible that it could contribute to these effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

